Cas no 344899-18-9 ((S)-(2R,4R,5R)-5-ethenyl-1-azabicyclo2.2.2octan-2-yl(6-methoxyquinolin-4-yl)methanol)

• Product Name: (S)-(2R,4R,5R)-5-ethenyl-1-azabicyclo2.2.2octan-2-yl(6-methoxyquinolin-4-yl)methanol
• CAS No: 344899-18-9
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• MDL: MFCD23115677
• CID: 5248717
• PubChem ID: 3032576
• Update Time: 2023-11-27

(S)-(2R,4R,5R)-5-ethenyl-1-azabicyclo2.2.2octan-2-yl(6-methoxyquinolin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• Cinchonan-9-ol, 6'-methoxy-, (1β,4β,9S)- (9CI)
• 6'-Methoxycinchonan-9-ol
• 9-epi-Quinine
• 6-Methoxycinchonine
• (6-methoxy-4-quinolyl)(5-vinyl-1-azabicyclo[2.2.2]oct-2-yl)methanol
• (S)-[-5-Ethenyl-1-azabicyclo[2.2.2]octan-2-yl](6-methoxyquinolin-4-yl)methanol
• Cinchonan-9-ol, 6'-methoxy-, (8.alpha.,9R)-
• NSC192949
• [5-Ethenyl-1-azabicyclo[2.2.2]octan-2-yl](6-methoxyquinolin-4-yl)methanol
• {5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl}(6-methoxyquinolin-4-yl)methanol
• (+)
• Cinchonan-9-ol, 6'-methoxy-, (8alpha,9R)-
• (S)-(2R,4R,5R)-5-ethenyl-1-azabicyclo2.2.2octan-2-yl(6-methoxyquinolin-4-yl)methanol

• MDL： MFCD23115677
• Inchi： 1S/C20H24N2O2/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3
• InChI Key： LOUPRKONTZGTKE-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C2C=CC(=CC=12)OC)C1CC2CCN1CC2C=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 457
• XLogP3: 2.9
• Topological Polar Surface Area: 45.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids Cinchona alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids